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Compound of Interest

Compound Name: 1-Pentadecene
CAS No.: 27251-68-9
Cat. No.: B7799424
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate, essential safety and logistical information for
handling 1-Pentadecene, including detailed operational and disposal plans. Adherence to
these procedures will help maintain a safe laboratory environment and ensure the integrity of
your research.

Physicochemical and Safety Data

1-Pentadecene is a clear, colorless to light yellow liquid.[1][2] While it is not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS) by all suppliers,
some sources indicate potential hazards such as aspiration toxicity, skin irritation, and serious
eye irritation.[3][4] Due to inconsistencies in GHS classifications, it is prudent to handle 1-
Pentadecene with care. The following table summarizes key quantitative data for 1-
Pentadecene.
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Property Value Source
Molecular Formula CisHso [5]
Molecular Weight 210.40 g/mol 516171
Melting Point -4 °C 2115161 7]
Boiling Point 268-269 °C [11[2][5][6][7]
Density 0.775 g/mL at 25 °C [1][21[6]
Flash Point 110 °C (closed cup) [2][6]

Water Solubility Not miscible or difficult to mix [1][5]
Storage Class Combustible liquids [6]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is critical when handling 1-Pentadecene.
The following PPE is recommended to minimize exposure and ensure personal safety.
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Justification & Best

Protection Type Recommended Equipment .
Practices
Safety glasses with side- Approved under government
Eye and Face Protection shields or chemical safety standards such as NIOSH
goggles.[2][7] (US) or EN 166 (EU).[2]
Inspect gloves before use and
Chemical-resistant gloves use proper glove removal

Hand Protection o ) ) )
(e.g., Nitrile rubber). technique to avoid skin

contact.[2]

Impervious clothing may be
] Laboratory coat, long pants, necessary depending on the
Body Protection )
and closed-toe shoes. concentration and amount of

the substance handled.[2]

. For nuisance exposures or in
Generally not required under ,
) ) ) poorly ventilated areas, use a
Respiratory Protection normal use with adequate

o respirator with an organic
ventilation.[2][7]

vapor cartridge.[2]

Operational Protocol: From Receipt to Use

A systematic approach to handling 1-Pentadecene from the moment it arrives in the laboratory
to its use in experiments is essential for safety and efficiency.

1. Receiving and Inspection:
¢ Visually inspect the container for any signs of damage or leaks upon arrival.

 Verify that the container is properly labeled with the chemical name, concentration, and
hazard information.

o Ensure the Safety Data Sheet (SDS) is accessible.

2. Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[7]

Keep the container tightly closed to prevent contamination and evaporation.[2][7]
Store away from heat and sources of ignition.[8]
. Handling and Use:
Handle 1-Pentadecene in a well-ventilated area, preferably within a chemical fume hood.
Avoid contact with skin, eyes, and clothing.[7]
Do not breathe vapors or mists.[2]
Use appropriate, clean glassware and equipment to prevent contamination.
Measure and transfer the liquid carefully to avoid spills.
. Spill Management:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or
earth).

Collect the absorbed material and place it in a suitable, closed container for disposal.[2]
For larger spills, evacuate the area and follow emergency procedures.
Ensure adequate ventilation during cleanup.

Disposal Plan

Proper disposal of 1-Pentadecene and its contaminated waste is crucial to prevent
environmental contamination and comply with regulations.

1. Waste Collection:

o Collect all waste containing 1-Pentadecene, including unused chemical, contaminated
absorbents, and disposable PPE, in a designated and clearly labeled waste container.
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e Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.[4]

2. Waste Storage:

o Store the waste container in a designated satellite accumulation area.

o Keep the waste container tightly closed and stored in a secondary containment bin.
3. Waste Disposal:

» Dispose of the chemical waste through your institution's environmental health and safety
(EHS) office.

o Follow all local, state, and federal regulations for hazardous waste disposal.[4]

o Empty containers should be handled as hazardous waste unless properly decontaminated.

[4]

Workflow for Handling 1-Pentadecene
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Workflow for Handling 1-Pentadecene
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Caption: Workflow for the safe handling of 1-Pentadecene from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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